N1-((tetrahydrofuran-2-yl)methyl)-N2-(thiophen-3-ylmethyl)oxalamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-N'-(thiophen-3-ylmethyl)oxamide
• InChI: InChI=1S/C12H16N2O3S/c15-11(13-6-9-3-5-18-8-9)12(16)14-7-10-2-1-4-17-10/h3,5,8,10H,1-2,4,6-7H2,(H,13,15)(H,14,16)
• InChI Key: YCLGEYPBBTVJKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=O)NCC2=CSC=C2
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

N1-((tetrahydrofuran-2-yl)methyl)-N2-(thiophen-3-ylmethyl)oxalamide, also known as THF-TPh-Ox, is a novel compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Copper-Catalyzed Coupling Reactions

Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide has been identified as an effective catalyst system for Goldberg amidation, utilizing (hetero)aryl chlorides and amides. This catalytic system allows for the arylation of lactams and oxazolidinones, showcasing a broad applicability in synthesizing complex organic molecules, including potentially those related to N1-((tetrahydrofuran-2-yl)methyl)-N2-(thiophen-3-ylmethyl)oxalamide (Subhadip De, Junli Yin, D. Ma, 2017).

Novel Acid-Catalyzed Rearrangements

Research into acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes led to the synthesis of di- and mono-oxalamides, demonstrating a method potentially applicable to derivatives including the compound . This represents an innovative approach to creating oxalamide structures through rearrangement sequences (V. Mamedov, V. L. Mamedova, G. Z. Khikmatova, E. Mironova, D. Krivolapov, O. Bazanova, D. Chachkov, S. Katsyuba, I. Rizvanov, S. Latypov, 2016).